1-(2,4,6-Trimethoxyphenyl)-1-propanol

• Molecular Formula: C12H18O4
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 1-(2,4,6-trimethoxyphenyl)propan-1-ol
• InChI: InChI=1S/C12H18O4/c1-5-9(13)12-10(15-3)6-8(14-2)7-11(12)16-4/h6-7,9,13H,5H2,1-4H3
• InChI Key: LPPDDUCYQXCHPS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=C(C=C(C=C1OC)OC)OC)O

Description

1-(2,4,6-Trimethoxyphenyl)-1-propanol is an organic compound characterized by the presence of three methoxy groups attached to a benzene ring, which is further connected to a propanol group

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(2,4,6-Trimethoxyphenyl)-1-propanol can be synthesized through several methods. One common approach involves the reduction of 1-(2,4,6-trimethoxyphenyl)-1-propanone using a reducing agent such as sodium borohydride (NaBH4) in a suitable solvent like methanol. The reaction typically proceeds under mild conditions and yields the desired alcohol product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve more scalable and efficient methods. These could include catalytic hydrogenation of the corresponding ketone using a palladium catalyst under hydrogen gas. This method offers high yields and can be easily scaled up for large-scale production .

Chemical Reactions Analysis

Types of Reactions

1-(2,4,6-Trimethoxyphenyl)-1-propanol undergoes various chemical reactions, including:

Oxidation: The alcohol group can be oxidized to form the corresponding ketone using oxidizing agents like chromium trioxide (CrO3) or pyridinium chlorochromate (PCC).

Reduction: The compound can be further reduced to form the corresponding alkane using strong reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The methoxy groups can undergo nucleophilic substitution reactions, where they are replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Chromium trioxide (CrO3) in acetic acid or PCC in dichloromethane.

Reduction: Lithium aluminum hydride (LiAlH4) in ether or sodium borohydride (NaBH4) in methanol.

Substitution: Nucleophiles such as halides or amines in the presence of a base like sodium hydride (NaH) or potassium carbonate (K2CO3).

Major Products Formed

Oxidation: 1-(2,4,6-Trimethoxyphenyl)-1-propanone.

Reduction: 1-(2,4,6-Trimethoxyphenyl)propane.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(2,4,6-Trimethoxyphenyl)-1-propanol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials

Mechanism of Action

The mechanism by which 1-(2,4,6-trimethoxyphenyl)-1-propanol exerts its effects is primarily through its interaction with biological molecules. The methoxy groups enhance its lipophilicity, allowing it to easily penetrate cell membranes. Once inside the cell, it can interact with various molecular targets, including enzymes and receptors, leading to its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

1-(2,4,6-Trimethoxyphenyl)-1-propanone: The ketone analog of the compound.

1-(2,4,6-Trimethoxyphenyl)propane: The fully reduced analog.

Tris(2,4,6-trimethoxyphenyl)phosphine: A related compound with a phosphine group instead of a propanol group

Uniqueness

1-(2,4,6-Trimethoxyphenyl)-1-propanol is unique due to its combination of methoxy groups and a propanol moiety, which imparts distinct chemical and biological properties.